Cas no 2387602-67-5 (methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate)

• Product Name: methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate
• CAS No: 2387602-67-5
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5280273
• Update Time: 2025-10-11

methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylic acid, 3-bromo-5,6,7,8-tetrahydro-, methyl ester
• methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate

• Inchi： 1S/C11H12BrNO2/c1-15-11(14)8-3-2-4-10-9(8)5-7(12)6-13-10/h5-6,8H,2-4H2,1H3
• InChI Key： JSOVISBQZCTCOZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(OC)=O)CCC2)C=C(Br)C=1

Additional information on methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate

Methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate (CAS No. 2387602-67-5): A Comprehensive Overview

Methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate (CAS No. 2387602-67-5) is a highly versatile and significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 3-position and a carboxylate ester group at the 5-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The tetrahydroquinoline scaffold is known for its structural similarity to certain natural products and bioactive molecules, which has facilitated its exploration in drug discovery programs. Specifically, derivatives of tetrahydroquinoline have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The compound in question, methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate, represents a promising candidate for further development due to its unique structural features.

In recent years, significant advancements have been made in understanding the pharmacological properties of tetrahydroquinoline derivatives. Studies have demonstrated that these compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has shown that certain tetrahydroquinolines exhibit potent inhibitory effects on kinases and other enzymes implicated in cancer progression. The bromine substituent in methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate further enhances its potential as a pharmacophore by allowing for selective modifications and functionalizations.

The carboxylate ester group at the 5-position of the molecule provides an additional layer of chemical diversity, enabling further derivatization through various synthetic strategies. This feature makes the compound particularly useful in medicinal chemistry pipelines where structural modifications are often required to optimize potency and selectivity. The ability to introduce different functional groups at this position allows researchers to fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting derivatives.

Recent studies have also highlighted the importance of tetrahydroquinoline derivatives in addressing neurological disorders. Tetrahydroquinolines have been shown to modulate neurotransmitter systems and exhibit neuroprotective effects in preclinical models. The compound methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate, with its unique structural features, may offer new insights into the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease. Further investigation into its biological activity could uncover novel therapeutic opportunities.

The synthesis of methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate involves multi-step organic transformations that highlight the compound's synthetic utility. The bromination step at the 3-position is particularly critical as it introduces reactivity that can be exploited in subsequent derivatization steps. The formation of the carboxylate ester group through esterification reactions further underscores the compound's versatility as a building block in synthetic chemistry.

In conclusion, methyl 3-bromo-5,6,7,8-tetrahydroquinoline-5-carboxylate (CAS No. 2387602-67-5) is a compound of great interest in pharmaceutical research due to its unique structural features and potential biological activities. Its role as an intermediate in synthesizing more complex molecules makes it a valuable tool for medicinal chemists exploring new drug candidates. As research continues to uncover the therapeutic potential of tetrahydroquinoline derivatives, compounds like this one are likely to play a crucial role in the development of next-generation treatments for various diseases.